2-Chloro-4H-1,3,2-benzodioxaphosphorin 2-sulfide

• CAS RN: 66084-67-1
• Molecular Formula: C7H6ClO2PS
• Molecular Weight: 220.61 g/mol
• IUPAC Name: 2-chloro-2-sulfanylidene-4H-1,3,2λ5-benzodioxaphosphinine
• InChI: InChI=1S/C7H6ClO2PS/c8-11(12)9-5-6-3-1-2-4-7(6)10-11/h1-4H,5H2
• InChI Key: IKKSJWQXCUWYKR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2OP(=S)(O1)Cl

Description

2-Chloro-4H-1,3,2-benzodioxaphosphorin 2-sulfide is a useful research compound. Its molecular formula is C7H6ClO2PS and its molecular weight is 220.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a three-necked, 500 ml flask were placed 31 g (0.25 mole) o-hydroxybenzyl alcohol, 56 g (1.0 moles) calcium oxide, a catalytic amount (0.1 g) of acridine, and 600 ml of benzene. To this reaction mixture was added 46.5 g (0.275 mole) of thiophosphoryl trichloride, dropwise, over a period of 120 minutes with stirring. The temperature was maintained at 22° C by use of a water bath. After the addition of the thiophosphoryl trichloride the mixture was stirred overnight. The mixture was then filtered, the solids washed with four equal portions of benzene (total of 200 ml) and the washings combined with the filtrate. The filtrate was then washed with two equal portions of a 5 percent aqueous bicarbonate solution (total of 100 ml), dried over sodium sulfate, filtered, and the volatiles removed under reduced pressure. The residue crystallized, affording 39 g (71%) pf 2-chloro-4H-1,3,2-benzodioxaphosphorin-2-sulfide, m.p.=44°-45° C. Analysis: %Cl, 16.12 (calculated); 16.42 (Found).